(3-Methylbutyl)[(5-methylfuran-2-YL)methyl]amine

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 3-methyl-N-[(5-methylfuran-2-yl)methyl]butan-1-amine
• InChI: InChI=1S/C11H19NO/c1-9(2)6-7-12-8-11-5-4-10(3)13-11/h4-5,9,12H,6-8H2,1-3H3
• InChI Key: BBENHMPZFVAOIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNCCC(C)C

Description

(3-Methylbutyl)[(5-methylfuran-2-yl)methyl]amine (CAS: 1039802-06-6) is a secondary amine characterized by a branched 3-methylbutyl chain and a 5-methylfuran-2-ylmethyl substituent. Its molecular formula is C₁₁H₁₉NO, with a molecular weight of 181.27 g/mol and a purity of 95% . The compound is primarily utilized in research settings, particularly in the development of multifunctional agents with anticorrosive, antihydrate, and bactericidal properties . Its synthesis often involves alkylation reactions, such as quaternization of amines with chlorinated alkenes under optimized solvent conditions (e.g., acetonitrile at elevated temperatures), yielding high-priority derivatives for industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylbutyl)[(5-methylfuran-2-YL)methyl]amine typically involves the reaction of 5-methylfurfural with 3-methylbutylamine under controlled conditions . The reaction is carried out in the presence of a suitable solvent, such as ethanol, and may require a catalyst to facilitate the reaction. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of (3-Methylbutyl)[(5-methylfuran-2-YL)methyl]amine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

(3-Methylbutyl)[(5-methylfuran-2-YL)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents such as hydrogen or metal hydrides.

Substitution: The amine group in the compound can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or other reduced derivatives .

Scientific Research Applications

(3-Methylbutyl)[(5-methylfuran-2-YL)methyl]amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of (3-Methylbutyl)[(5-methylfuran-2-YL)methyl]amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with analogous amines featuring furan-based substituents, alkyl chains, or aromatic modifications. Key differences in molecular structure, physicochemical properties, and applications are highlighted.

Structural and Functional Analogues

Table 1: Comparative Analysis of Selected Amine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number	Primary Applications/Properties
(3-Methylbutyl)[(5-methylfuran-2-yl)methyl]amine	C₁₁H₁₉NO	181.27	3-methylbutyl, 5-methylfuran-2-yl	1039802-06-6	Anticorrosive, antihydrate, bactericidal
Hexyl[(5-methylfuran-2-yl)methyl]amine	C₁₂H₁₉NO	193.29	Hexyl, 5-methylfuran-2-yl	1152657-49-2	Intermediate in organic synthesis
(2-Methoxyethyl)[(5-methylfuran-2-yl)methyl]amine	C₉H₁₅NO₂	169.22	2-methoxyethyl, 5-methylfuran-2-yl	106027-47-8	Solubility modifier, hydrogen-bonding studies
[(5-Bromofuran-2-yl)methyl][(3,4-dimethoxyphenyl)methyl]amine	C₁₄H₁₆BrNO₃	326.19	5-bromofuran-2-yl, 3,4-dimethoxyphenyl	Not available	Bioactive intermediate, halogenated probes
(5-Methyl-furan-2-ylmethyl)-(2-morpholin-4-yl-ethyl)-amine	C₁₂H₂₀N₂O₂	224.30	5-methylfuran-2-yl, morpholine-ethyl	626209-63-0	Pharmacological research, solubility enhancer

Key Differences and Research Findings

Substituent Effects on Reactivity and Bioactivity

• The 3-methylbutyl group in the primary compound enhances lipophilicity, improving its anticorrosive efficacy in hydrophobic environments (e.g., gas hydrate systems) compared to the hexyl derivative, which lacks branching .
• The 5-methylfuran-2-yl moiety contributes to electron-rich aromatic interactions, whereas brominated furans (e.g., in [(5-bromofuran-2-yl)methyl] derivatives) exhibit higher reactivity in cross-coupling reactions but lower thermal stability .

Physicochemical Properties The 2-methoxyethyl derivative (C₉H₁₅NO₂) has a lower molecular weight (169.22 g/mol) and increased polarity due to the ether linkage, making it more water-soluble than the primary compound . Morpholine-containing amines (e.g., C₁₂H₂₀N₂O₂) demonstrate enhanced solubility in polar solvents, attributed to the morpholine ring’s hydrogen-bonding capacity .

Synthetic and Industrial Relevance Quaternization of tris(3-methylbutyl)amine with chlorinated alkenes (e.g., 1,3-dichloropropene) yields derivatives with dual anticorrosive and bactericidal activity at low concentrations (0.5%), outperforming non-halogenated analogues . Halogenated derivatives (e.g., brominated furans) are preferred in medicinal chemistry for their bioactivity but require stringent safety protocols due to toxicity risks .